![molecular formula C13H9ClN4S B6633788 4-Chloro-2-[1-(4-cyanophenyl)ethylamino]-1,3-thiazole-5-carbonitrile](/img/structure/B6633788.png)
4-Chloro-2-[1-(4-cyanophenyl)ethylamino]-1,3-thiazole-5-carbonitrile
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Overview
Description
4-Chloro-2-[1-(4-cyanophenyl)ethylamino]-1,3-thiazole-5-carbonitrile, also known as CT99021, is a small molecule inhibitor of the glycogen synthase kinase-3 (GSK-3) enzyme. This compound has been widely studied in scientific research due to its potential therapeutic applications in various diseases, including cancer, diabetes, and neurological disorders.
Mechanism of Action
4-Chloro-2-[1-(4-cyanophenyl)ethylamino]-1,3-thiazole-5-carbonitrile exerts its pharmacological effects by inhibiting the activity of the GSK-3 enzyme. GSK-3 is a serine/threonine kinase that plays a critical role in various cellular processes, including glycogen metabolism, cell cycle regulation, and apoptosis. By inhibiting GSK-3, this compound modulates the activity of downstream signaling pathways, including the Wnt/β-catenin pathway, the insulin signaling pathway, and the mTOR pathway.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In cancer cells, this compound induces cell cycle arrest and apoptosis by inhibiting the activity of the Wnt/β-catenin pathway. In diabetes models, this compound improves insulin sensitivity and glucose metabolism by activating the insulin signaling pathway. In neurological disorder models, this compound enhances neurogenesis and improves cognitive function by activating the mTOR pathway.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-Chloro-2-[1-(4-cyanophenyl)ethylamino]-1,3-thiazole-5-carbonitrile for lab experiments is its specificity for the GSK-3 enzyme. This allows researchers to selectively modulate the activity of this enzyme without affecting other cellular processes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for the research and development of 4-Chloro-2-[1-(4-cyanophenyl)ethylamino]-1,3-thiazole-5-carbonitrile. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the development of more soluble analogs of this compound for use in aqueous solutions. Additionally, further studies are needed to fully elucidate the therapeutic potential of this compound in various diseases and to identify potential side effects and toxicity.
Synthesis Methods
The synthesis of 4-Chloro-2-[1-(4-cyanophenyl)ethylamino]-1,3-thiazole-5-carbonitrile involves a series of chemical reactions starting from commercially available starting materials. The first step involves the synthesis of 4-chloro-2-aminophenol, which is then reacted with ethyl 4-cyanobutyrate to form 4-chloro-2-[1-(4-cyanophenyl)ethylamino]phenol. The final step involves the cyclization of this compound with thiourea to yield this compound. The overall yield of this synthesis method is approximately 25%.
Scientific Research Applications
4-Chloro-2-[1-(4-cyanophenyl)ethylamino]-1,3-thiazole-5-carbonitrile has been extensively studied in scientific research due to its potential therapeutic applications in various diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing cell cycle arrest and apoptosis. In diabetes research, this compound has been shown to improve insulin sensitivity and glucose metabolism in animal models. In neurological disorder research, this compound has been shown to enhance neurogenesis and improve cognitive function in animal models of Alzheimer's disease.
properties
IUPAC Name |
4-chloro-2-[1-(4-cyanophenyl)ethylamino]-1,3-thiazole-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN4S/c1-8(10-4-2-9(6-15)3-5-10)17-13-18-12(14)11(7-16)19-13/h2-5,8H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNRAATZTKBZAJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C#N)NC2=NC(=C(S2)C#N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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